Cas no 1261482-41-0 (5-Chloro-3-nitro-2-(4-(trifluoromethyl)phenyl)pyridine)

• Product Name: 5-Chloro-3-nitro-2-(4-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261482-41-0
• MF: C₁₂H₆ClF₃N₂O₂
• MW: 302.636452198029
• CID: 4983896
• Update Time: 2025-06-12

5-Chloro-3-nitro-2-(4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-nitro-2-(4-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H6ClF3N2O2/c13-9-5-10(18(19)20)11(17-6-9)7-1-3-8(4-2-7)12(14,15)16/h1-6H
• InChI Key： KUPDEANAHYWICM-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)[N+](=O)[O-])C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 354
• XLogP3: 3.9
• Topological Polar Surface Area: 58.7

Additional information on 5-Chloro-3-nitro-2-(4-(trifluoromethyl)phenyl)pyridine

Comprehensive Overview of 5-Chloro-3-nitro-2-(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261482-41-0)

The compound 5-Chloro-3-nitro-2-(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261482-41-0) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique molecular structure, featuring a pyridine core substituted with chloro, nitro, and trifluoromethylphenyl groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications due to the increasing demand for novel compounds with enhanced efficacy and selectivity.

In recent years, the search for nitro-aromatic compounds and halogenated pyridines has surged, driven by their versatility in drug discovery and material science. The presence of the trifluoromethyl group in 5-Chloro-3-nitro-2-(4-(trifluoromethyl)phenyl)pyridine is noteworthy, as this moiety is often associated with improved metabolic stability and lipophilicity in medicinal chemistry. This aligns with current trends in the pharmaceutical industry, where fluorinated compounds are increasingly explored for their therapeutic potential.

The synthesis and characterization of CAS No. 1261482-41-0 have been subjects of academic and industrial research. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to confirm its structure and purity. These methods are critical for ensuring the compound's suitability in high-value applications, such as the development of kinase inhibitors or herbicides, where precision and reproducibility are paramount.

From an environmental and regulatory perspective, the handling and disposal of nitro-containing compounds like 5-Chloro-3-nitro-2-(4-(trifluoromethyl)phenyl)pyridine require adherence to stringent safety protocols. While the compound itself is not classified as hazardous under standard regulations, its derivatives may necessitate careful evaluation. This aspect is particularly relevant given the growing emphasis on green chemistry and sustainable practices in chemical manufacturing.

The commercial availability of CAS No. 1261482-41-0 is limited to specialized suppliers, reflecting its niche application scope. However, its potential as a building block for heterocyclic chemistry has spurred interest among synthetic chemists. Recent publications highlight its utility in constructing complex molecular architectures, particularly in the context of catalyzed cross-coupling reactions, a hot topic in modern organic synthesis.

In summary, 5-Chloro-3-nitro-2-(4-(trifluoromethyl)phenyl)pyridine represents a compelling case study in the intersection of structural complexity and functional utility. Its relevance to contemporary research themes—such as fluorine chemistry, drug design, and agrochemical innovation—ensures its continued prominence in scientific discourse. As the demand for tailored chemical solutions grows, compounds like this will undoubtedly play a pivotal role in shaping future advancements.